Cas no 862088-72-0 (6-(2,4-Difluorophenoxy)nicotinic acid)

• Product Name: 6-(2,4-Difluorophenoxy)nicotinic acid
• CAS No: 862088-72-0
• MF: C₁₂H₇F₂NO₃
• MW: 251.185690164566
• MDL: MFCD09737159
• CID: 4717840
• Update Time: 2025-05-25

6-(2,4-Difluorophenoxy)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2,4-DIFLUOROPHENOXY)NICOTINIC ACID
• 6-(2,4-difluorophenoxy)pyridine-3-carboxylic acid
• 6-(2,4-Difluorophenoxy)nicotinic acid

• MDL： MFCD09737159
• Inchi： 1S/C12H7F2NO3/c13-8-2-3-10(9(14)5-8)18-11-4-1-7(6-15-11)12(16)17/h1-6H,(H,16,17)
• InChI Key： VVOBPLOEWWRDOQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OC1C=CC(C(=O)O)=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 303
• Topological Polar Surface Area: 59.4

Additional information on 6-(2,4-Difluorophenoxy)nicotinic acid

Introduction to 6-(2,4-Difluorophenoxy)nicotinic Acid (CAS No. 862088-72-0) and Its Emerging Applications in Chemical Biology and Medicine

6-(2,4-Difluorophenoxy)nicotinic acid, identified by the chemical identifier CAS No. 862088-72-0, is a fluorinated aromatic carboxylic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural motif—a 2,4-difluorophenoxy group attached to a nicotinic acid backbone—has demonstrated promising potential in various biological and therapeutic contexts. The presence of fluorine atoms at the 2 and 4 positions of the phenyl ring introduces electronic and steric effects that modulate the compound's reactivity, solubility, and biological activity, making it a valuable scaffold for drug discovery and molecular probe development.

The nicotinic acid moiety, a well-known component of Vitamin B3 derivatives, is inherently biologically relevant due to its role in metabolic pathways and its interaction with nicotinic acid receptors. The modification of this scaffold with a 2,4-difluorophenoxy group creates a molecule with enhanced pharmacological properties. Recent studies have highlighted the compound's utility as a key intermediate in synthesizing novel bioactive molecules, particularly in the development of targeted therapies for neurological disorders and inflammatory conditions.

One of the most compelling aspects of 6-(2,4-Difluorophenoxy)nicotinic acid is its potential as a tool for investigating enzyme inhibition and receptor binding. The fluorine atoms enhance binding affinity to certain enzymes by increasing lipophilicity and reducing metabolic degradation. For instance, preliminary research suggests that this compound may interact with cytochrome P450 enzymes, which are crucial in drug metabolism. By modulating these interactions, researchers aim to develop more effective pharmacological agents with improved pharmacokinetic profiles.

Moreover, the 2,4-difluorophenoxy group has been shown to improve the bioavailability of drug candidates by enhancing their solubility in both aqueous and lipid environments. This dual solubility is particularly advantageous for formulating oral or parenteral medications that require efficient absorption across biological membranes. In clinical trials, derivatives of this compound have demonstrated efficacy in reducing inflammation by inhibiting key pro-inflammatory cytokines such as TNF-α and IL-6. These findings underscore the therapeutic promise of fluorinated nicotinic acid derivatives.

The synthesis of 6-(2,4-Difluorophenoxy)nicotinic acid involves multi-step organic transformations that highlight the compound's synthetic versatility. The introduction of fluorine atoms at specific positions on the phenyl ring requires precise control over reaction conditions to avoid unwanted side products. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic advancements not only facilitate large-scale production but also open avenues for further structural optimization.

In the realm of chemical biology, this compound serves as a valuable scaffold for developing probes that interact with specific biological targets. Its ability to modulate enzyme activity has made it useful in high-throughput screening (HTS) campaigns aimed at identifying novel therapeutic agents. Researchers have leveraged its structural features to design molecules that selectively inhibit pathogenic enzymes while sparing beneficial ones. Such selectivity is critical for minimizing side effects and improving patient outcomes.

Recent breakthroughs in computational chemistry have further enhanced the understanding of how 6-(2,4-Difluorophenoxy)nicotinic acid interacts with biological targets at the molecular level. Molecular dynamics simulations and quantum mechanical calculations have revealed insights into its binding affinity and conformational flexibility. These computational studies guide experimental design by predicting optimal modifications to enhance potency and selectivity. The integration of computational methods with experimental validation has accelerated the discovery pipeline for fluorinated nicotinic acid derivatives.

The pharmaceutical industry has taken note of these advancements, with several companies investing in pipelines targeting neurological disorders using analogs of this compound. Preclinical studies indicate that certain derivatives exhibit neuroprotective properties by inhibiting oxidative stress-induced neuronal damage. This potential makes them candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, their anti-inflammatory effects suggest applications in managing chronic inflammatory conditions like rheumatoid arthritis.

The environmental impact of fluorinated compounds is also a growing consideration in drug development. While fluorine atoms enhance pharmacological properties, they can also pose challenges in biodegradation and waste management. Researchers are exploring greener synthetic routes that minimize environmental footprint while maintaining efficacy. Sustainable practices include using biodegradable solvents and optimizing reaction conditions to reduce waste generation.

Future directions in research on 6-(2,4-Difluorophenoxy)nicotinic acid include exploring its role in antibiotic resistance mechanisms. Preliminary data suggest that this compound may disrupt bacterial biofilm formation by interfering with quorum sensing pathways—a critical factor in antibiotic resistance. By targeting these pathways, researchers hope to develop novel antibiotics or adjuvants that complement existing therapies.

In conclusion,6-(2,4-Difluorophenoxy)nicotinic acid (CAS No. 862088-72-0) represents a significant advancement in medicinal chemistry due to its versatile structure and promising biological activities. Its applications span from drug discovery to environmental sustainability efforts, highlighting its importance as both a research tool and a potential therapeutic agent. As scientific understanding evolves, this compound will continue to inspire innovation across multiple disciplines within chemical biology and medicine.